Cas no 1339574-66-1 (5,5-Dimethyl-1,6-dioxaspiro[2.5]octane)

• Product Name: 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane
• CAS No: 1339574-66-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5895012
• PubChem ID: 64138349
• Update Time: 2025-05-23

5,5-Dimethyl-1,6-dioxaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• AKOS013456254
• EN300-6198477
• 5,5-dimethyl-1,6-dioxaspiro[2.5]octane
• 1339574-66-1
• 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane

• Inchi： 1S/C8H14O2/c1-7(2)5-8(6-10-8)3-4-9-7/h3-6H2,1-2H3
• InChI Key： FDQFJLQIIUTCAT-UHFFFAOYSA-N
• SMILES： O1CC21CCOC(C)(C)C2

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane

Introduction to 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane (CAS No. 1339574-66-1)

5,5-Dimethyl-1,6-dioxaspiro[2.5]octane, identified by the Chemical Abstracts Service Number (CAS No.) 1339574-66-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic dioxane derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry and material science. The compound’s molecular framework, featuring a spiro connection between a dioxane ring and an octane backbone, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural motif of 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane consists of a rigid spiro core, which is a result of the fusion of two heterocyclic rings—a dioxane ring and an octane chain. This spiro configuration introduces rigidity and steric hindrance, which can be exploited in the design of bioactive molecules. The presence of two methyl groups at the 5-position of the dioxane ring further modulates the electronic and steric environment of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. Spirocycles are known for their stability, flexibility, and ability to mimic the conformational preferences of biologically active molecules. The spiro[2.5]octane scaffold, in particular, has been extensively studied for its applications in drug design. For instance, derivatives of this scaffold have been explored as protease inhibitors, kinase inhibitors, and even as components in non-covalent organic frameworks (NOFs). The dioxane ring adds an additional layer of complexity, introducing oxygen atoms that can participate in hydrogen bonding or other forms of molecular recognition.

One of the most compelling aspects of 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane is its potential as a building block for more complex molecules. Its rigid core can serve as a scaffold for attaching functional groups or other pharmacophores, enabling the design of novel therapeutic agents. Researchers have been particularly interested in using spirocyclic compounds to develop small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The unique electronic properties of the dioxane ring can also be harnessed to modulate the binding affinity and selectivity of these inhibitors.

Recent studies have highlighted the role of 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane and its derivatives in drug discovery. For example, researchers have demonstrated that modifications to the spirocyclic core can significantly alter the biological activity of the compound. By introducing various substituents at different positions on the molecule, it is possible to fine-tune its interactions with biological targets. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new lead compounds.

The synthesis of 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving the desired spirocyclic core. Additionally, computational methods are being employed to predict and optimize synthetic routes before experimental work begins.

The potential applications of 5,5-Dimethyl-1,6-dioxaspiro[2.5]octane extend beyond pharmaceuticals into other areas of chemistry. For instance, its rigid structure makes it a promising candidate for use in materials science applications such as liquid crystals or polymers with tailored properties. The ability to incorporate functional groups into the spirocyclic core allows for the creation of materials with specific chemical or physical characteristics.

In conclusion, 5 , 5 - Dimethyl - 1 , 6 - Dioxaspiro [ 2 . 5 ] Octane ( CAS No . 1339574 - 66 - 1 ) represents a fascinating compound with diverse potential applications . Its unique structural features , combined with its versatility as a building block , make it a valuable asset in both academic research and industrial development . As our understanding of its properties grows , so too will its utility across multiple disciplines .